Cas no 326023-25-0 (4-(morpholine-4-sulfonyl)benzene-1,2-diamine)

4-(Morpholine-4-sulfonyl)benzene-1,2-diamine is a specialized aromatic diamine compound featuring a morpholine sulfonyl substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and functionalized polymers. The presence of both amine groups and the electron-withdrawing sulfonyl moiety enhances its utility in condensation and cyclization reactions. Its well-defined molecular architecture ensures consistent performance in applications such as pharmaceutical development and advanced material science. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further contribute to its versatility in research and industrial processes.
4-(morpholine-4-sulfonyl)benzene-1,2-diamine structure
326023-25-0 structure
Product Name:4-(morpholine-4-sulfonyl)benzene-1,2-diamine
CAS No:326023-25-0
MF:C10H15N3O3S
MW:257.30940079689
MDL:MFCD02700625
CID:3104978
PubChem ID:3853961
Update Time:2025-06-08

4-(morpholine-4-sulfonyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-(Morpholine-4-sulfonyl)-benzene-1,2-diamine
    • 4-(morpholine-4-sulfonyl)benzene-1,2-diamine
    • Z56813558
    • BNA02325
    • 326023-25-0
    • CS-0307573
    • 4-morpholin-4-ylsulfonylbenzene-1,2-diamine
    • MFCD02700625
    • AKOS000115588
    • 827-547-5
    • BS-14091
    • EN300-02088
    • G57878
    • SR-01000027751
    • SR-01000027751-1
    • MDL: MFCD02700625
    • Inchi: 1S/C10H15N3O3S/c11-9-2-1-8(7-10(9)12)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6,11-12H2
    • InChI Key: ZYTBMQIKJPRMON-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)N)N)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 257.08341252Da
  • Monoisotopic Mass: 257.08341252Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 107Ų

4-(morpholine-4-sulfonyl)benzene-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB315173-250 mg
4-(Morpholine-4-sulfonyl)-benzene-1,2-diamine, 95%; .
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Additional information on 4-(morpholine-4-sulfonyl)benzene-1,2-diamine

Comprehensive Overview of 4-(morpholine-4-sulfonyl)benzene-1,2-diamine (CAS No. 326023-25-0)

4-(morpholine-4-sulfonyl)benzene-1,2-diamine (CAS No. 326023-25-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and potential utility in drug discovery. The presence of both morpholine and sulfonyl functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide-based compounds like 4-(morpholine-4-sulfonyl)benzene-1,2-diamine has increased, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its role as a building block for designing molecules with enhanced bioavailability and target specificity. The compound's diamine moiety also opens avenues for further functionalization, making it valuable in combinatorial chemistry.

From an industrial perspective, 326023-25-0 is often discussed in forums and publications focusing on high-value chemical intermediates. Its synthesis typically involves multi-step reactions, including sulfonylation and amination processes, which are topics of interest for organic chemists. The compound's stability under various conditions makes it suitable for scalable production, aligning with the growing trend toward green chemistry and sustainable manufacturing practices.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(morpholine-4-sulfonyl)benzene-1,2-diamine in drug discovery?" The answer lies in its ability to modulate biological pathways, particularly in signal transduction and enzyme inhibition. Its structural features allow it to interact with protein targets, making it a candidate for lead optimization in medicinal chemistry projects.

Another hot topic is the safety profile of 4-(morpholine-4-sulfonyl)benzene-1,2-diamine. While not classified as hazardous, proper handling protocols are essential, as with any laboratory chemical. Researchers often seek information on its solubility, storage conditions, and compatibility with other reagents—key factors for experimental success.

In summary, CAS No. 326023-25-0 represents a critical tool for modern chemical research, bridging gaps between synthetic chemistry and biomedical applications. Its relevance in drug development and material science ensures continued interest from both academic and industrial sectors. As innovation accelerates, this compound is poised to play a pivotal role in advancing precision medicine and next-generation therapeutics.

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